Titanate(2-), hexafluoro-, dihydrogen, (OC-6-11)-

• CAS No.: 17439-11-1
• Molecular Formula: F6H2Ti
• Molecular Weight: 163.873 g/mol
• IUPAC Name: hexafluorotitanium(2-);hydron
• InChI: InChI=1S/6FH.Ti/h6*1H;/q;;;;;;+4/p-4
• InChI Key: PFSXARRIPPWGNC-UHFFFAOYSA-J
• SMILES: [H+].[H+].[F-].[F-].[F-].[F-].[F-].[F-].[Ti+4]
• Canonical SMILES: [H+].[H+].F[Ti-2](F)(F)(F)(F)F
• physical_description: Liquid

Description

Titanate(2-), hexafluoro-, dihydrogen, (OC-6-11)- is a useful research compound. Its molecular formula is F6H2Ti and its molecular weight is 163.873 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Surface Chemistry and Applications in Catalysis and Energy Storage Titanates, including hexafluoro-dihydrogen titanate, have diverse applications due to their unique surface chemistry. They are used in heterogeneous catalysis, photocatalysis, photovoltaics, and energy storage. This versatility stems from their dielectric, vibrational, electron, and X-ray spectroscopic properties, which are enhanced by surface modification methods like covalent functionalization, ion exchange, and metal loading (Kukovecz et al., 2016).

• Applications in Lithium-ion Batteries Hexafluoro-dihydrogen titanates are investigated as lithium insertion materials for lithium-ion batteries. Their structure, morphology, and electrochemical properties make them suitable for high-power applications, especially in transportation (Dambournet et al., 2010).

• Reductive Adsorption and Precursor for Titanium Dioxide Nanomaterials These titanates exhibit high uptake capacity for various elements, making them suitable for reductive adsorption from industrial solutions and wastewaters. They can also serve as precursors for tailored titanium dioxide nanomaterials, useful in various industrial applications (Britvin et al., 2011).

• Photocatalytic Water Splitting Hexafluoro-dihydrogen titanate-based compounds are used in photocatalytic water splitting, efficiently evolving hydrogen and oxygen from water under UV-light irradiation. This application is crucial in sustainable energy technologies (Abe et al., 2004).

• Electrochemical Reduction in Metal Production These titanates are precursors in the electrochemical reduction process for producing metals like titanium, making them significant in metallurgical processes (Liu et al., 2019).

• Ion-Exchange Properties Hexafluoro-dihydrogen titanates have notable ion-exchange capacities, making them useful in water treatment and purification processes (Clearfield & Lehto, 1988).

• Nanostructure Phase Transitions They exhibit phase transitions to TiO2 polymorphs in wet-chemical processes, indicating applications in nanostructure synthesis and modification (Zhu et al., 2005).

• Nuclear Fuel Element Stabilization Titanate ceramics, including hexafluoro-dihydrogen titanate, are used for stabilizing partially reprocessed nuclear fuel elements, playing a crucial role in nuclear waste management (Ball et al., 1989).

Safety and Hazards

This compound is considered hazardous. It may be corrosive to metals and cause severe skin burns and eye damage. It may also cause respiratory irritation and is toxic if swallowed, in contact with skin, or if inhaled. It is advised to use personal protective equipment, avoid breathing dust/fume/gas/mist/vapors/spray, and handle it only in a well-ventilated area.

Mechanism of Action

Target of Action

Dihydrogen hexafluorotitanate(2-), also known as hydron;titanium(4+);hexafluoride, is an inorganic compound .

Mode of Action

It is known that the compound can interact with various substances and undergo chemical reactions under certain conditions . For example, under basic conditions, closely related salts hydrolyse to a hydrated titanium dioxide .

Biochemical Pathways

Given its inorganic nature, it is likely that the compound interacts with a wide range of biochemical processes, potentially influencing multiple pathways .

Pharmacokinetics

As an inorganic compound, it is expected to behave differently from organic compounds in biological systems .

Result of Action

It is known that the compound can undergo various chemical reactions, potentially leading to the production of different substances .

Action Environment

The action, efficacy, and stability of Dihydrogen hexafluorotitanate(2-) can be influenced by various environmental factors. For example, the compound is only stable in acidic solution . Furthermore, its use is found in long-life materials with low release rate, such as metal, wooden and plastic construction and building materials .

Biochemical Analysis

Biochemical Properties

The compound is known to be incompatible with strong bases, alkali metals, and most metals . The specific enzymes, proteins, and other biomolecules it interacts with are not currently known.

Cellular Effects

It is known to be very toxic by inhalation, in contact with skin, and if swallowed . It causes severe burns . The specific effects on cell function, signaling pathways, gene expression, and cellular metabolism are not currently known.

Molecular Mechanism

It is known to react with water vapor to form hydrofluoric acid . The specific binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression are not currently known.

Temporal Effects in Laboratory Settings

The compound is known to be stable and forms stable aqueous solutions . The long-term effects on cellular function observed in in vitro or in vivo studies are not currently known.

Dosage Effects in Animal Models

The compound is known to be very toxic by inhalation, in contact with skin, and if swallowed . The specific threshold effects, toxic effects at high doses, and adverse effects are not currently known.

Metabolic Pathways

The compound is known to react with water vapor to form hydrofluoric acid . The specific enzymes or cofactors it interacts with, effects on metabolic flux, or metabolite levels are not currently known.

Transport and Distribution

The compound is known to be incompatible with strong bases, alkali metals, and most metals . The specific transporters or binding proteins it interacts with, effects on its localization or accumulation are not currently known.

Subcellular Localization

The compound is known to be incompatible with strong bases, alkali metals, and most metals . The specific targeting signals or post-translational modifications that direct it to specific compartments or organelles are not currently known.